Cas no 119750-12-8 (2-Chloro-N-(2,3-dihydro-benzo1,4dioxin-2-ylmethyl)-acetamide)

• Product Name: 2-Chloro-N-(2,3-dihydro-benzo1,4dioxin-2-ylmethyl)-acetamide
• CAS No: 119750-12-8
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 219952
• PubChem ID: 3145409
• Update Time: 2025-05-19

2-Chloro-N-(2,3-dihydro-benzo1,4dioxin-2-ylmethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)acetamide
• 2-CHLORO-N-(2,3-DIHYDRO-1,4-BENZODIOXIN-2-YLMETHYL)ACETAMIDE
• 2-Chloro-N-(2,3-dihydro-benzo[1,4]dioxin-2-yl-methyl)-acetamide
• Acetamide,2-chloro-N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-
• 2-Chloro-N-(2,3-dihydro-benzo[1,4]dioxin-2-ylmethyl)-acetamide
• AC1Q3TO3
• ACMC-1BYF9
• Chlor-essigsaeure-[(2,3-dihydro-benzo[1,4]dioxin-2-ylmethyl)-amid]
• chloro-acetic acid-[(2,3-dihydro-benzo[1,4]dioxin-2-ylmethyl)-amide]
• N-(2H,3H-benzo[e]1,4-dioxan-2-ylmethyl)-2-chloroacetamide
• STOCK2S-65297
• AKOS000590830
• 2-chloro-N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)acetamide
• CS-0223867
• A925688
• Z57989068
• 119750-12-8
• UPCMLD0ENAT5315828:001
• AM91083
• AKOS016050268
• EN300-11688
• 2-Chloro-N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]acetamide
• DTXSID40389806
• Acetamide, 2-chloro-N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-
• 2-Chloro-N-(2,3-dihydro-benzo1,4dioxin-2-ylmethyl)-acetamide

• MDL： MFCD01250388
• Inchi： 1S/C11H12ClNO3/c12-5-11(14)13-6-8-7-15-9-3-1-2-4-10(9)16-8/h1-4,8H,5-7H2,(H,13,14)
• InChI Key： PTFGDIIPBTVOFQ-UHFFFAOYSA-N
• SMILES： ClCC(NCC1COC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 241.05066
• Monoisotopic Mass: 241.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.273
• Boiling Point: 429.5°Cat760mmHg
• Flash Point: 213.6°C
• Refractive Index: 1.539
• PSA: 47.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-Chloro-N-(2,3-dihydro-benzo1,4dioxin-2-ylmethyl)-acetamide

2-Chloro-N-(2,3-dihydro-benzo1,4dioxin-2-ylmethyl)-acetamide: A Comprehensive Overview

The compound with CAS No. 119750-12-8, commonly referred to as 2-Chloro-N-(2,3-dihydro-benzo1,4dioxin-2-ylmethyl)-acetamide, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This article delves into the structural characteristics, synthesis methods, and recent advancements in understanding its biological and chemical behaviors.

Structure and Properties: The molecule features a benzo[d][1,4]dioxin ring system, which is a fused bicyclic structure consisting of a benzene ring and a dioxin moiety. The chloro substituent at the second position of the acetyl group introduces electron-withdrawing effects, influencing the compound's reactivity and stability. Recent studies have highlighted its ability to act as a versatile building block in organic synthesis, particularly in the development of bioactive molecules.

Synthesis and Characterization: The synthesis of 2-Chloro-N-(2,3-dihydro-benzo1,4dioxin-2-ylmethyl)-acetamide involves multi-step reactions that often include nucleophilic substitutions and acylation processes. Advanced characterization techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and purity. Researchers have also explored green chemistry approaches to optimize the synthesis process, reducing environmental impact while maintaining high yields.

Biological Activity: Recent findings suggest that this compound exhibits antimicrobial properties, making it a promising candidate for drug development against resistant bacterial strains. Additionally, studies have explored its potential as an anticancer agent, with experiments showing selective cytotoxicity against cancer cell lines. These applications underscore the importance of further research into its pharmacokinetics and toxicity profiles.

Applications in Material Science: Beyond biology, 2-Chloro-N-(2,3-dihydro-benzo1,4dioxin-2-ylmethyl)-acetamide has found utility in polymer chemistry as a stabilizing agent due to its ability to enhance thermal stability in polymeric materials. This property has led to its consideration in the development of high-performance polymers for industrial applications.

Environmental Impact: As with any chemical compound, understanding its environmental footprint is crucial. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic life. Results indicate that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in the environment.

In conclusion, CAS No. 119750-12-8, or 2-Chloro-N-(2,3-dihydro-benzo1,4dioxin-2-ylmethyl)-acetamide, represents a multifaceted compound with diverse applications across various scientific domains. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as a valuable asset in both academic and industrial settings.